3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid

• Molecular Formula: C7H5BrFNO2
• Molecular Weight: 234.02 g/mol
• IUPAC Name: 3-(bromomethyl)-4-fluoropyridine-2-carboxylic acid
• InChI: InChI=1S/C7H5BrFNO2/c8-3-4-5(9)1-2-10-6(4)7(11)12/h1-2H,3H2,(H,11,12)
• InChI Key: ZMHHHDFQFRORFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1F)CBr)C(=O)O

Description

3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid is a fluorinated pyridine derivative that serves as a versatile building block in medicinal chemistry and drug discovery. Fluoropyridines are important compounds in which one or more hydrogen atoms in the pyridine ring are substituted with fluorine atoms, making them valuable for creating specialized chemicals with diverse applications, particularly in pharmaceutical and agrochemical industries . The incorporation of fluorine into organic compounds is a well-established strategy in modern drug design, as it can significantly alter a molecule's physicochemical properties, including its metabolic stability, lipophilicity, and bioavailability . The presence of both a bromomethyl group and a carboxylic acid functional group on the fluoropyridine scaffold provides researchers with two distinct reactive sites for further synthetic modification. The carboxylic acid moiety can participate in various coupling reactions, including the formation of amide bonds, which are of particular importance as they are found in numerous marketed drugs and bioactive compounds . This dual functionality enables the creation of diverse molecular architectures for structure-activity relationship studies. As a multifunctional intermediate, this compound is particularly valuable for developing targeted therapeutics, with potential applications in oncology, infectious diseases, and central nervous system disorders. The compound is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult safety data sheets and implement appropriate handling precautions before use.

Preparation Methods

Stepwise Process:

• Starting Material: 4-Fluoropyridine derivatives, often substituted at the 3- or 4-position.
• Halogenation: Bromomethylation at the 3-position can be achieved via electrophilic substitution using reagents like N-bromosuccinimide (NBS) in the presence of radical initiators or under UV irradiation.
• Carboxylation: The introduction of the carboxylic acid group at the 2-position typically involves directed ortho-lithiation or metal-halogen exchange followed by carbonation with carbon dioxide.

Reaction Conditions & Notes:

Step	Reagents & Conditions	Notes
Bromomethylation	NBS, radical initiator, heat	Selectively introduces bromomethyl group at the 3-position
Carboxylation	CO₂, base (e.g., KOH), elevated temperature	Ensures regioselective carboxylation at the 2-position

Bromomethylation Followed by Nucleophilic Substitution

An alternative involves the initial synthesis of 3-(bromomethyl)-4-fluoropyridine, which is then oxidized or converted to the corresponding carboxylic acid.

Key Steps:

• Preparation of 3-(Bromomethyl)-4-fluoropyridine:
  • Bromomethylation of 4-fluoropyridine using formaldehyde derivatives and NBS.
• Oxidation to Carboxylic Acid:
  • The bromomethyl group can be oxidized using reagents like potassium permanganate (KMnO₄) or chromium-based oxidants to yield the carboxylic acid.

Reaction Scheme:

4-Fluoropyridine → Bromomethylation → 3-(Bromomethyl)-4-fluoropyridine → Oxidation → 3-(Carboxymethyl)-4-fluoropyridine

Note: Precise regioselectivity is critical, often achieved through directing groups or reaction condition optimization.

Decarboxylative and Cross-Coupling Methods

Recent advances leverage cross-coupling reactions and decarboxylation strategies for efficient synthesis.

Decarboxylative Synthesis:

• Starting from pyridine-2-carboxylic acid derivatives, the bromomethyl group can be introduced via a decarboxylative process involving reagents like PBr₃, which facilitates the conversion of carboxylic acids to their corresponding bromides, followed by functionalization.

Cross-Coupling Techniques:

• Suzuki or Negishi coupling reactions can be employed to attach the bromomethyl group or introduce fluorine via nucleophilic substitution, offering high regioselectivity and yields.

Fluorination of Precursors

Fluorination strategies involve the substitution of a suitable leaving group with fluorine, often using reagents like tetrabutylammonium fluoride (TBAF).

Procedure:

• Starting Material: 3-Bromo-4-chloropyridine or related derivatives.
• Fluorination: Treatment with TBAF in solvents such as tetrahydrofuran (THF) at controlled temperatures (around 25°C) to replace the halogen with fluorine.

Reaction Conditions & Data:

Reagent	Solvent	Temperature	Yield	Reference
TBAF	THF	25°C	Up to 85%	Literature reports

Summary of Key Data and Reaction Parameters

Method	Key Reagents	Typical Conditions	Advantages	References
Halogenation & Carboxylation	NBS, CO₂, base	Radical conditions, elevated temperature	Regioselectivity	,
Bromomethylation & Oxidation	Formaldehyde derivatives, oxidants	Mild conditions	High yield	,
Fluorination	TBAF	Room temperature, THF	Direct fluorination	,

Final Remarks

The synthesis of this compound is complex, requiring precise control over regioselectivity and functional group transformations. The choice of method depends on available starting materials, desired yield, and specific application needs, with modern techniques favoring decarboxylative and cross-coupling methods for efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid undergoes various types of chemical reactions, including:

Nucleophilic substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can undergo oxidation reactions to form corresponding oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium azide, potassium thiocyanate, and various amines. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

Nucleophilic substitution: Products include substituted pyridine derivatives with various functional groups replacing the bromomethyl group.

Oxidation: Products include pyridine oxides and carboxylates.

Reduction: Products include alcohols, aldehydes, and reduced pyridine derivatives.

Scientific Research Applications

3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is used in the development of bioactive molecules and pharmaceuticals.

Medicine: It serves as an intermediate in the synthesis of drugs and therapeutic agents.

Industry: The compound is used in the production of agrochemicals, dyes, and other specialty chemicals

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid involves its interaction with various molecular targets. The bromomethyl group can act as an electrophile, reacting with nucleophilic sites on biomolecules such as proteins and nucleic acids. This interaction can lead to the modification of biological pathways and the inhibition of specific enzymes or receptors .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Bromomethyl Substitutions

• 5-(Bromomethyl)-3-phenylisoxazole (CAS 2039-50-1) :
  This compound shares a bromomethyl group but differs in the heterocyclic core (isoxazole vs. pyridine). The isoxazole ring enhances metabolic resistance compared to pyridine, while the bromomethyl group retains alkylation reactivity. Applications include intermediates in natural product synthesis .
• 3-Bromomethylphenylboronic Acid :
  Replacing the pyridine core with a phenylboronic acid group shifts reactivity toward Suzuki-Miyaura cross-coupling. The carboxylic acid in the target compound offers additional coordination or hydrogen-bonding capabilities, useful in metal-catalyzed reactions .

Fluoropyridinecarboxylic Acid Derivatives

• 4-{4-[3-(4-Chloro-3-trifluoromethylphenyl)-ureido]-3-fluorophenoxy}-pyridine-2-carboxylic Acid Methylamide (Bayer Healthcare Compound): This analog replaces the bromomethyl group with a methylamide and introduces a urea-linked aromatic moiety. The fluorine at the 4-position enhances bioavailability, as seen in hyper-proliferative disorder treatments.
• 3,6-Dichloropyridine-2-carboxylic Acid (CAS 1702-17-6) :
  Chlorine substituents at the 3- and 6-positions increase lipophilicity and steric hindrance compared to the fluorine and bromomethyl groups in the target compound. This derivative is used as a herbicide precursor, highlighting the role of halogen positioning in biological activity .

Halogenated Pyridinecarboxylates with Varied Reactivity

• 2-Bromo-3-fluoro-4-pyridinecarboxylic Acid: Structural isomerism (bromine at 2-position vs. Such differences impact applications in coordination chemistry or drug design .
• Ethyl 2-{2-chloro-5-[4-chloro-5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-yl]-4-fluorophenoxy}acetate: A non-pyridine analog with fluorine and chlorine substituents demonstrates how heterocycle choice (pyrazole vs. pyridine) affects metabolic pathways and target binding in agrochemicals .

Comparative Data Table

Compound Name	Core Structure	Substituents	Key Properties/Applications	Reference
3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid	Pyridine	3-BrCH₂, 4-F, 2-COOH	Alkylation reagent, medicinal synth
5-(Bromomethyl)-3-phenylisoxazole	Isoxazole	5-BrCH₂, 3-Ph	Natural product intermediate
4-{4-[3-(4-Chloro-3-CF₃-phenyl)-ureido]-3-F-phenoxy}-pyridine-2-carboxylic acid methylamide	Pyridine	4-urea-Ph, 3-F, 2-CONHMe	Anti-cancer agent
3,6-Dichloropyridine-2-carboxylic acid	Pyridine	3-Cl, 6-Cl, 2-COOH	Herbicide precursor
2-Bromo-3-fluoro-4-pyridinecarboxylic acid	Pyridine	2-Br, 3-F, 4-COOH	Coordination chemistry ligand

Biological Activity

3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid is a pyridine derivative that has garnered attention due to its potential biological activities. This compound features a bromomethyl group at the 3-position, a fluorine atom at the 4-position, and a carboxylic acid group at the 2-position of the pyridine ring. Its unique structure suggests possible interactions with various biological targets, making it a candidate for further pharmacological studies.

Preliminary studies indicate that 3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid may interact with various enzymes and receptors, influencing metabolic pathways. The presence of the bromomethyl and carboxylic acid groups suggests that it could act as a nucleophile or electrophile in biochemical reactions.

Anticancer Potential

The compound's structural similarities to other biologically active pyridine derivatives raise questions about its potential anticancer properties. For instance, related compounds have shown efficacy in inhibiting kinases involved in cancer progression. Further investigations are required to elucidate its specific effects on cancer cell lines and its mechanism of action.

Case Studies and Research Findings

• Kinase Inhibition Studies :
  • A study involving structurally similar compounds demonstrated selective inhibition of Aurora A kinase, suggesting that modifications in the pyridine structure can lead to significant biological activity. The study emphasized the importance of the carboxylic acid group for binding affinity and activity against kinases .
• Cell Cycle and Apoptosis Induction :
  • Related compounds have been tested for their ability to induce cell cycle arrest and apoptosis in cancer cell lines such as MCF-7. These studies typically involve measuring IC50 values to determine potency. For example, a compound with a similar structure exhibited an IC50 of 168.78 µM, indicating significant cytotoxicity .
• Molecular Docking Studies :
  • Molecular docking simulations have been employed to predict binding modes of related compounds within active sites of target proteins. These studies provide insights into how structural variations influence biological activity and can guide the design of more potent derivatives .

Comparative Analysis

The following table summarizes the biological activities and properties of selected compounds related to 3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid:

Compound Name	Structure Features	Biological Activity	IC50 (µM)
3-(Bromomethyl)-4-fluoropyridine-2-carboxylic acid	Bromomethyl, fluorine, carboxylic acid	Potential kinase inhibitor	TBD
8-Fluoroquinazoline-4-carboxylic Acid	Fluorine, carboxylic acid	Aurora A kinase inhibitor	168.78
3-Bromo-4-fluoropyridine-2-carboxylic acid	Bromine, fluorine, carboxylic acid	Cytotoxicity in cancer cells	TBD